Cas no 2171830-38-7 (3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid)

3-3-Ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid is a specialized synthetic intermediate primarily used in peptide chemistry and solid-phase synthesis. Its key structural features include an Fmoc-protected amino group, which facilitates selective deprotection under mild basic conditions, and a methoxypropanoic acid moiety that enhances solubility in organic solvents. The ethoxy and methoxy substituents contribute to improved stability during coupling reactions. This compound is particularly valuable in the synthesis of complex peptides and modified biomolecules, offering precise control over sequential assembly. Its compatibility with standard Fmoc-based protocols makes it a practical choice for researchers requiring high-purity building blocks in medicinal chemistry and bioconjugation applications.
3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid structure
2171830-38-7 structure
Product Name:3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid
CAS No:2171830-38-7
MF:C25H30N2O7
MW:470.514907360077
CID:5993154
PubChem ID:165537938
Update Time:2025-05-30

3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid
    • EN300-1521248
    • 3-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methoxypropanoic acid
    • 2171830-38-7
    • Inchi: 1S/C25H30N2O7/c1-3-33-16(12-23(28)26-14-22(32-2)24(29)30)13-27-25(31)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
    • InChI Key: XGSIUKMKNFSZPO-UHFFFAOYSA-N
    • SMILES: O(C(NCC(CC(NCC(C(=O)O)OC)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 470.20530130g/mol
  • Monoisotopic Mass: 470.20530130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 123Ų

3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid Pricemore >>

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Additional information on 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid

Recent Advances in the Study of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid (CAS: 2171830-38-7)

In recent years, the compound 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid (CAS: 2171830-38-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, has shown promise in various applications, including drug development and targeted therapy. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the role of the fluorenylmethoxycarbonyl (Fmoc) protecting group. Researchers have reported improved synthetic routes that reduce side reactions and enhance the scalability of production, making the compound more accessible for further biological evaluation.

From a biological perspective, this compound has demonstrated intriguing interactions with various cellular targets. Preliminary in vitro studies indicate that it may modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, one study found that the compound exhibits inhibitory effects on certain kinases, suggesting potential applications in oncology. Additionally, its unique structural features enable it to serve as a building block for peptide-based therapeutics, further expanding its utility in drug design.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid and its derivatives. These tools have been instrumental in elucidating the compound's stability, degradation pathways, and metabolic fate in biological systems. Such insights are critical for assessing its suitability as a drug candidate and for guiding future formulation strategies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and pharmacokinetics require further investigation. Ongoing research aims to address these gaps through preclinical studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound toward potential therapeutic applications.

In conclusion, 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxypropanoic acid (CAS: 2171830-38-7) represents a fascinating area of study in chemical biology and drug discovery. Its unique properties and versatile applications underscore its potential as a valuable tool for researchers and clinicians alike. Future studies will likely focus on refining its synthesis, exploring its mechanistic underpinnings, and evaluating its efficacy in disease models. As the field continues to evolve, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

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